Cas no 878744-28-6 (Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]-)

Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]- structure
878744-28-6 structure
Product Name:Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]-
CAS No:878744-28-6
MF:C13H17NO5S
MW:299.342782735825
CID:1918654
PubChem ID:43246161
Update Time:2025-04-21

Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[4-(hydroxymethyl)-1-piperidinyl]sulfonyl]-
    • 3-[[4-(Hydroxymethyl)-1-piperidinyl]sulfonyl]benzoic acid
    • 878744-28-6
    • SCHEMBL3931238
    • DB-424379
    • Inchi: 1S/C13H17NO5S/c15-9-10-4-6-14(7-5-10)20(18,19)12-3-1-2-11(8-12)13(16)17/h1-3,8,10,15H,4-7,9H2,(H,16,17)
    • InChI Key: OFHPLNDJSHPWNL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)O)C=1)(N1CCC(CO)CC1)(=O)=O

Computed Properties

  • Exact Mass: 299.08274382Da
  • Monoisotopic Mass: 299.08274382Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 103Ų
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk